Cas no 153758-56-6 (1,2,3,4-Tetrahydro-1-isoquinolinylmethanol)

• Product Name: 1,2,3,4-Tetrahydro-1-isoquinolinylmethanol
• CAS No: 153758-56-6
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD09701304
• CID: 1328382
• PubChem ID: 51358587
• Update Time: 2025-04-20

1,2,3,4-Tetrahydro-1-isoquinolinylmethanol Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydroisoquinolin-1-ylmethanol
• 1,2,3,4-Tetrahydroisochinolin-1-ylmethanol
• LogP
• (1,2,3,4-TETRAHYDROISOQUINOLIN-1-YL)METHANOL
• 1,2,3,4-Tetrahydro-1-isoquinolinemethanol
• 1,2,3,4-Tetrahydro-1-isoquinolinylmethanol
• 1-Isoquinolinemethanol, 1,2,3,4-tetrahydro-
• (1,2,3,4-TETRAHYDRO-ISOQUINOLIN-1-YL)-METHANOL
• A883789
• SB33853
• 1,2,3,4-Tetrahydroisochinolin-1-ylmethanol; 1-isoquinolinemethanol, 1,2,3,4-tetrahydro-; LogP;(1,2,3,4-Tetrahydroisoquinolin-1-yl)methanol
• AKOS013440209
• CS-0005334
• Z1192380043
• 153758-56-6
• EN300-104167
• DB-063997
• MFCD09701304
• SCHEMBL3798032

• MDL： MFCD09701304
• Inchi： 1S/C10H13NO/c12-7-10-9-4-2-1-3-8(9)5-6-11-10/h1-4,10-12H,5-7H2
• InChI Key： BGGIPVPHBWWEJT-UHFFFAOYSA-N
• SMILES： OCC1C2C=CC=CC=2CCN1

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26